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Compound of Interest

Compound Name: Triethyloxonium tetrafluoroborate

Cat. No.: B020070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethyloxonium tetrafluoroborate, often referred to as Meerwein's reagent, is a powerful and

versatile ethylating agent used in a wide range of organic syntheses.[1] Its high reactivity

makes it particularly effective for the ethylation of weakly nucleophilic functional groups under

mild conditions.[2] This document provides detailed application notes, experimental protocols,

and safety information for the use of triethyloxonium tetrafluoroborate in research and

development, with a focus on its application in the synthesis of molecules relevant to the

pharmaceutical industry.

Overview and Properties
Triethyloxonium tetrafluoroborate is a white, crystalline solid that is commercially available,

typically stabilized with a small amount of diethyl ether.[3] It is soluble in polar organic solvents

such as dichloromethane and chloroform.[1][2] The high electrophilicity of the triethyloxonium

cation makes it a potent ethyl group donor.[3]

Key Properties:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b020070?utm_src=pdf-interest
https://www.benchchem.com/product/b020070?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triethyloxonium_tetrafluoroborate
https://orgsyn.org/demo.aspx?prep=cv6p1019
https://www.benchchem.com/product/b020070?utm_src=pdf-body
https://www.benchchem.com/product/b020070?utm_src=pdf-body
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-037-00408
https://en.wikipedia.org/wiki/Triethyloxonium_tetrafluoroborate
https://orgsyn.org/demo.aspx?prep=cv6p1019
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-037-00408
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₆H₁₅BF₄O

Molar Mass 189.99 g/mol

Appearance White crystalline solid

Melting Point 91-92 °C (decomposes)[1][4]

Solubility
Soluble in dichloromethane, chloroform. Reacts

with water.[1][2]

Reaction Mechanisms
Triethyloxonium tetrafluoroborate ethylates nucleophiles via an Sₙ2 mechanism. The lone

pair of the nucleophile attacks one of the electrophilic ethyl groups of the triethyloxonium

cation, displacing a molecule of diethyl ether, which is a good leaving group.

General Ethylation Mechanism:
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Workflow for Ethyl 4-Acetoxybenzoate Synthesis

Start

Combine:
- Triethyloxonium tetrafluoroborate

- 4-Acetoxybenzoic acid
- Dichloromethane

Add Diisopropylethylamine

Stir at room temperature
(16-24 hours)

Aqueous Workup:
1. 1N HCl extraction (3x)

2. 1N KHCO₃ extraction (3x)
3. Brine wash

Dry organic layer (Na₂SO₄)

Concentrate in vacuo

Purify by bulb-to-bulb distillation

Ethyl 4-acetoxybenzoate

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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